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Compound of Interest

Compound Name: IPrAuCl

Cat. No.: B13921371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and application notes for the gold-catalyzed

cycloisomerization of enynes, a powerful transformation in organic synthesis for the

construction of complex molecular architectures. The protocols focus on the use of the N-

heterocyclic carbene (NHC) gold complex, [1,3-Bis(2,6-diisopropylphenyl)imidazol-2-

ylidene]gold(I) chloride (IPrAuCl), in combination with a silver salt cocatalyst.

Introduction
Gold(I) complexes, particularly those bearing N-heterocyclic carbene ligands like IPr, are highly

effective catalysts for the cycloisomerization of enynes. The general mechanism involves the

activation of the alkyne moiety of the enyne substrate by the cationic gold(I) species, which is

generated in situ from the IPrAuCl precatalyst and a silver salt.[1] This activation facilitates an

intramolecular nucleophilic attack by the tethered alkene, leading to the formation of various

carbo- and heterocyclic scaffolds.[2][3] This method is noted for its mild reaction conditions,

broad substrate scope, and high efficiency, making it a valuable tool in synthetic chemistry.[1]

Experimental Protocols
General Procedure for the IPrAuCl-Catalyzed Cycloisomerization of 1,6-Enynes

This protocol is a representative example for the cycloisomerization of a 1,6-enyne to form a

bicyclo[3.1.0]hexane derivative. Conditions may require optimization for different substrates.
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Materials:

Enyne substrate

IPrAuCl (1-5 mol%)

Silver salt (e.g., AgSbF₆, AgBF₄, AgOTf) (1-5 mol%)

Anhydrous solvent (e.g., Dichloromethane (CH₂Cl₂), Toluene)

Quenching agent (e.g., Triethylamine, Pyridine)

Silica gel for column chromatography

Procedure:

To a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add

the enyne substrate.

Dissolve the substrate in the anhydrous solvent (e.g., CH₂Cl₂ to a concentration of 0.1 M).

In a separate vial, weigh the IPrAuCl precatalyst and the silver salt cocatalyst.

Add the catalyst and cocatalyst to the stirred solution of the enyne at room temperature.

Note: The active catalyst is the cationic species [IPrAu]⁺, formed upon abstraction of the

chloride by the silver salt.[1]

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS). Reactions are typically complete within 1 to

24 hours.

Upon completion, quench the reaction by adding a few drops of triethylamine or by filtering

through a short plug of silica gel with the addition of triethylamine to the eluent.

Remove the solvent in vacuo.

Purify the crude product by flash column chromatography on silica gel using an appropriate

solvent system (e.g., hexanes/ethyl acetate).
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Data Presentation: Substrate Scope and Yields
The IPrAuCl/Ag(I) catalytic system is versatile and has been successfully applied to a variety

of enyne substrates, leading to diverse structural motifs. The following table summarizes

representative examples.

Enyne Type Substrate
Product
Type

Catalyst
System

Yield (%) Reference

1,6-Enyne
O-tethered

1,6-enynes

Bicyclic Enol

Ethers

IPrAuCl /

AgSbF₆
18-99% [1]

1,6-Enyne
N-tethered

1,6-enynes

Bicyclo[3.1.0]

hexane

boranes

NHC-Au(I) /

Ag(I)
Good [1]

1,6-Enyne

General 1,6-

enynes with

diphenylsulfo

xide

Cyclopropyl

Aldehydes

IPrAuCl /

AgSbF₆ (2.5-

5 mol%)

90-94% [1]

1,5-Enyne

1,5-Enynes

with a

cyclopropane

ring

Tricyclic

Cyclobutene

NHC-Au(I)-

NTf₂
43-75% [1]

1,7-Enyne

O-tethered

1,7-enynes

with a

cyclopropane

moiety

Highly

Substituted

Furans

NHC-Au(I) Good [1]

1,3-Dien-8-

yne

1,3-Dien-8-

yne with

diazoester

[5.3.0]

Bicyclic

Adducts

IPrAuCl /

AgSbF₆
Moderate [1]
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The following diagram illustrates the general workflow for the IPrAuCl-catalyzed

cycloisomerization of enynes.
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Caption: General workflow for gold-catalyzed enyne cycloisomerization.

Catalytic Cycle Signaling Pathway

The diagram below outlines the generally accepted catalytic cycle for the gold(I)-catalyzed

cycloisomerization of a 1,6-enyne.
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Caption: Proposed catalytic cycle for enyne cycloisomerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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